Cas no 1215206-36-2 (5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole)

• Product Name: 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole
• CAS No: 1215206-36-2
• MF: C₇H₃F₃N₂OS
• MW: 220.171730279922
• MDL: MFCD15143554
• CID: 857381
• PubChem ID: 53216855
• Update Time: 2025-06-08

5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHOXY)BENZO-2,1,3-THIADIAZOLE
• 5-(Trifluoromethoxy)benzo[c][1,2,5]thiadiazole
• 5-(trifluoromethoxy)-2,1,3-benzothiadiazole
• AKOS015853191
• 1215206-36-2
• BS-20995
• MFCD15143554
• 2,1,3-Benzothiadiazole, 5-(trifluoromethoxy)-
• CS-0083380
• DTXSID30681987
• DB-349692
• 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole

• MDL： MFCD15143554
• Inchi： 1S/C7H3F3N2OS/c8-7(9,10)13-4-1-2-5-6(3-4)12-14-11-5/h1-3H
• InChI Key： PMFZQWARKYEPDS-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 219.99200
• Monoisotopic Mass: 219.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.25000
• LogP: 2.58990

Additional information on 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole

5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole (CAS No. 1215206-36-2): An Overview of Its Properties and Applications in Modern Chemistry

5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole (CAS No. 1215206-36-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a trifluoromethoxy group and a benzo-2,1,3-thiadiazole core. These structural features endow the compound with a range of interesting properties that make it valuable for various applications.

The trifluoromethoxy group is known for its strong electron-withdrawing effect and its ability to modulate the electronic properties of molecules. This makes 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole particularly useful in the design of functional materials and pharmaceuticals. The benzo-2,1,3-thiadiazole core, on the other hand, is a heterocyclic ring system that exhibits high stability and can participate in various chemical reactions.

In recent years, there has been a growing interest in the use of 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole as a building block for the synthesis of advanced materials. For instance, researchers have explored its potential in the development of organic semiconductors and photovoltaic materials. The combination of the electron-withdrawing trifluoromethoxy group and the stable benzo-2,1,3-thiadiazole core makes this compound an excellent candidate for improving the performance of these materials.

In the realm of medicinal chemistry, 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole has shown promise as a scaffold for the design of new drugs. Its unique electronic properties can be leveraged to enhance the potency and selectivity of drug candidates. For example, studies have demonstrated that derivatives of this compound exhibit potent antiviral and anticancer activities. The ability to fine-tune the electronic properties through functionalization of the trifluoromethoxy group and the benzo-2,1,3-thiadiazole core allows for the development of highly optimized drug molecules.

The synthetic accessibility of 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole is another factor that contributes to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One common approach involves the reaction of 4-trifluoromethoxyphenylamine with carbon disulfide and elemental sulfur to form the corresponding thiadiazole derivative. This method is scalable and can be adapted to produce a variety of substituted analogs.

The physical properties of 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole, such as its melting point and solubility characteristics, are also important considerations for its practical applications. The compound typically exhibits good thermal stability and can be readily dissolved in common organic solvents like dichloromethane and dimethylformamide (DMF). These properties make it suitable for use in solution-based processes and high-throughput screening assays.

In addition to its applications in materials science and medicinal chemistry, 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole has also been studied for its potential as a probe molecule in analytical chemistry. Its strong electron-withdrawing effect can be exploited to enhance the sensitivity and selectivity of various analytical techniques. For example, researchers have used derivatives of this compound as fluorescent probes for detecting specific analytes in complex matrices.

The environmental impact of compounds like 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole is an important consideration in their development and use. While there is currently limited data on the environmental fate and toxicity of this specific compound, studies on similar fluorinated compounds suggest that careful handling and disposal practices should be followed to minimize any potential risks.

In conclusion, 5-(Trifluoromethoxy)benzo-2,1,3-thiadiazole (CAS No. 1215206-36-2) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique combination of structural features makes it an attractive candidate for use in advanced materials, drug discovery, and analytical chemistry. Ongoing research continues to uncover new possibilities for this versatile molecule.